Cas no 1361529-83-0 (3-Fluoro-4-(2,3,4-trichlorophenyl)-2-(trifluoromethyl)pyridine)

• Product Name: 3-Fluoro-4-(2,3,4-trichlorophenyl)-2-(trifluoromethyl)pyridine
• CAS No: 1361529-83-0
• MF: C₁₂H₄Cl₃F₄N
• MW: 344.519474029541
• CID: 4967850
• Update Time: 2025-07-22

3-Fluoro-4-(2,3,4-trichlorophenyl)-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-4-(2,3,4-trichlorophenyl)-2-(trifluoromethyl)pyridine

• Inchi： 1S/C12H4Cl3F4N/c13-7-2-1-5(8(14)9(7)15)6-3-4-20-11(10(6)16)12(17,18)19/h1-4H
• InChI Key： BPOLOWCLQVTOHR-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=CC=1C1C=CN=C(C(F)(F)F)C=1F)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 341
• XLogP3: 5.4
• Topological Polar Surface Area: 12.9

Additional information on 3-Fluoro-4-(2,3,4-trichlorophenyl)-2-(trifluoromethyl)pyridine

Research Briefing on 3-Fluoro-4-(2,3,4-trichlorophenyl)-2-(trifluoromethyl)pyridine (CAS: 1361529-83-0)

The compound 3-Fluoro-4-(2,3,4-trichlorophenyl)-2-(trifluoromethyl)pyridine (CAS: 1361529-83-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential pharmacological applications. This heterocyclic compound, characterized by a pyridine core substituted with fluorine, trifluoromethyl, and a trichlorophenyl group, exhibits properties that make it a promising candidate for drug discovery and agrochemical development.

Recent studies have focused on the synthesis and characterization of this compound, with particular emphasis on its potential as a building block for more complex molecules. The presence of multiple halogen atoms in its structure provides opportunities for further functionalization through cross-coupling reactions, while the electron-withdrawing nature of these substituents may influence the compound's reactivity and biological activity.

In medicinal chemistry research, preliminary investigations suggest that 1361529-83-0 may serve as a valuable scaffold for the development of kinase inhibitors. The pyridine core, combined with its specific substitution pattern, appears to interact favorably with certain ATP-binding pockets in protein kinases. Several research groups have reported using this compound as a starting material for the synthesis of potential therapeutic agents targeting inflammatory diseases and certain types of cancer.

From a synthetic chemistry perspective, recent publications have described optimized routes for the production of 3-Fluoro-4-(2,3,4-trichlorophenyl)-2-(trifluoromethyl)pyridine with improved yields and purity. These advancements are particularly important given the compound's increasing demand in both academic and industrial research settings. The development of more efficient synthetic protocols has enabled larger-scale production while maintaining strict control over regioisomeric purity.

In agrochemical applications, researchers have explored derivatives of 1361529-83-0 as potential fungicides and insecticides. The combination of fluorine and chlorine substituents appears to enhance both the biological activity and environmental stability of these compounds. Recent field trials have shown promising results against various plant pathogens, though further optimization of the molecular structure may be required to improve selectivity and reduce potential environmental impact.

Analytical characterization of this compound has also seen significant progress. Advanced techniques including X-ray crystallography, NMR spectroscopy, and mass spectrometry have provided detailed structural information that is crucial for understanding its chemical behavior and potential interactions with biological targets. These studies have revealed interesting conformational properties that may influence the compound's reactivity and binding characteristics.

Looking forward, research on 3-Fluoro-4-(2,3,4-trichlorophenyl)-2-(trifluoromethyl)pyridine is expected to expand into new areas, including materials science and chemical biology. Its unique electronic properties make it an interesting candidate for the development of organic electronic materials, while its potential as a molecular probe in biological systems is beginning to be explored. Continued investigation of this compound and its derivatives will likely yield valuable insights across multiple scientific disciplines.